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Compound of Interest

Compound Name:
2-Hydroxy-2-

methylpropiophenone-d5

Cat. No.: B15599558 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-Hydroxy-2-methylpropiophenone-d5. Researchers, scientists,

and drug development professionals should adhere to these guidelines to ensure laboratory

safety and minimize risk.

Chemical Identification and Hazards:

Synonyms: 2-Benzoyl-2-propanol-d5, Darocur 1173-d5, Irgacure 1173-d5[1][2]

Hazard Summary: 2-Hydroxy-2-methylpropiophenone is harmful if swallowed, causes skin

and eye irritation, and may cause respiratory irritation[3][4]. It is also toxic and harmful to

aquatic life with long-lasting effects[2][5].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling this compound. The

specific type of equipment should be selected based on the concentration and amount of the

substance being used at the workplace[1].
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields. A face shield may be

necessary for splash hazards.

NIOSH (US) or EN 166 (EU)

approved[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

complete suit or lab coat

protecting against chemicals

should be worn.

EU Directive 89/686/EEC and

the standard EN 374[2]

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is required

if vapor or mist is generated. If

a respirator is the sole means

of protection, a full-face

supplied air respirator should

be used.

NIOSH (US) or CEN (EU)

approved[1][6]

Footwear

Closed-toe shoes must be

worn to prevent foot injuries

from spills or falling objects.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[3]

Mechanical exhaust is required.[6]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[3]

Safe Handling Practices:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202756/2-Hydroxy-2-methylpropiophenone.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_2_Hydroxy_2_methylpropiophenone_Einecs_252_709_1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_2_Hydroxy_2_methylpropiophenone_Einecs_252_709_1.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202756/2-Hydroxy-2-methylpropiophenone.pdf
https://wiki.nanofab.ucsb.edu/w/images/4/4d/2-Hydroxy-2-Methylpropiophenone_MSDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-1-06.pdf
https://wiki.nanofab.ucsb.edu/w/images/4/4d/2-Hydroxy-2-Methylpropiophenone_MSDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2620-1-06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin and eyes.[1][3]

Avoid inhaling vapor or mist.[1]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands thoroughly after handling.[1][5]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1]

The product is light-sensitive and should be stored accordingly.[5]

Emergency Procedures and First Aid
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1][5]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.[1][5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

Disposal Plan
Waste from Residues: Waste material must be disposed of in accordance with national and

local regulations.[5] Contact a licensed professional waste disposal service to dispose of this

material.[6]

Contaminated Packaging: Handle uncleaned containers like the product itself.[5] Do not mix

with other waste.[5]
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Disposal Method: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.[6] Offer surplus and non-

recyclable solutions to a licensed disposal company.[1]

Experimental Workflow for Safe Handling and
Disposal

Workflow for Safe Handling of 2-Hydroxy-2-methylpropiophenone-d5

1. Preparation & PPE

2. Handling & Experimentation

Proceed to experiment

3. Decontamination

Experiment complete

Emergency Procedures

Spill or Exposure

4. Waste Collection

Area & equipment clean Contamination incident

5. Final Disposal

Waste segregated & labeled
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Caption: Logical workflow for the safe handling and disposal of 2-Hydroxy-2-
methylpropiophenone-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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